Cas no 2138006-93-4 (5-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpentanenitrile)

• Product Name: 5-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpentanenitrile
• CAS No: 2138006-93-4
• MF: C₉H₁₅N₅
• MW: 193.248900651932
• CID: 6288315
• PubChem ID: 165473005
• Update Time: 2025-05-21

5-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpentanenitrile
• EN300-1114016
• 2138006-93-4

• Inchi： 1S/C9H15N5/c1-9(2,7-10)4-3-5-14-12-6-8(11)13-14/h6H,3-5H2,1-2H3,(H2,11,13)
• InChI Key： SYFJYIWGKZSHQJ-UHFFFAOYSA-N
• SMILES： N1(CCCC(C#N)(C)C)N=CC(N)=N1

Computed Properties

• Exact Mass: 193.13274550g/mol
• Monoisotopic Mass: 193.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.5Ų

Additional information on 5-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpentanenitrile

5-(4-Amino-2H-1,2,3-Triazol-2-Yl)-2,2-Dimethylpentanenitrile: A Comprehensive Overview

The compound 5-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpentanenitrile, with the CAS number NO. 13800693, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a triazole ring system with a nitrile functional group. The triazole moiety is a five-membered aromatic ring containing three nitrogen atoms and one hydrogen atom in the 1H configuration. This structure imparts the compound with interesting electronic properties and reactivity.

Recent studies have highlighted the potential of 5-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylpentanenitrile in various applications. For instance, researchers have explored its use as a building block in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The amino group on the triazole ring allows for easy functionalization and interaction with metal ions, making it a valuable component in these systems. Moreover, the nitrile group provides additional functionality for further chemical modifications.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach is the nucleophilic substitution reaction of an appropriate alkyl halide with an azide compound followed by hydrolysis to form the triazole ring. The presence of two methyl groups on the pentane chain adds steric bulk to the molecule, which can influence its reactivity and solubility properties.

In terms of applications, 5-(4-amino-2H-1,2,3-triazol-2-yl)-...-pentanenitrile has shown promise in drug delivery systems due to its ability to form stable complexes with metal ions. These complexes can be tailored to release drugs in a controlled manner within biological systems. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the triazole ring contributes significantly to the molecule's conjugation and electron-withdrawing properties. Such insights are invaluable for designing new compounds with tailored electronic characteristics.

In conclusion, 5-(4-amino-2H-1,2,3-triazol-...-pentanenitrile) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive target for further research and development across various scientific disciplines.